Cas no 1166828-13-2 (6-Chloro-5-methylpyridine-2-carboxylic acid)

• Product Name: 6-Chloro-5-methylpyridine-2-carboxylic acid
• CAS No: 1166828-13-2
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD13176716
• CID: 1015653
• PubChem ID: 18324437
• Update Time: 2025-05-23

6-Chloro-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methyl-2-Pyridinecarboxylic acid
• 6-Chloro-5-methylpyridine-2-carboxylic acid
• 6-chloro-5-methylpicolinic acid
• 6-chloro-5-methyl-pyridine-2-carboxylic acid
• ZURJURQGGWNOFN-UHFFFAOYSA-N
• AB66617
• AB0034937
• X9173
• ST24024358
• 2-PYRIDINECARBOXYLIC ACID, 6-CHLORO-5-METHYL-
• 6-Chloro-5-methylpyridine-2-carboxylicacid
• DTXSID60592799
• AKOS015842367
• SCHEMBL1106060
• SY107773
• EN300-119584
• DB-359485
• Z1255462780
• DS-16719
• CS-W019905
• MFCD13176716
• 1166828-13-2

• MDL： MFCD13176716
• Inchi： 1S/C7H6ClNO2/c1-4-2-3-5(7(10)11)9-6(4)8/h2-3H,1H3,(H,10,11)
• InChI Key： ZURJURQGGWNOFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• PSA: 50.19000
• LogP: 1.74160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-5-methylpyridine-2-carboxylic acid

6-Chloro-5-methylpyridine-2-carboxylic acid (CAS No. 1166828-13-2)

The compound 6-Chloro-5-methylpyridine-2-carboxylic acid (CAS No. 1166828-13-2) is a significant molecule in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its synthesis, properties, and utility.

The molecular structure of 6-Chloro-5-methylpyridine-2-carboxylic acid is characterized by a pyridine ring with substituents at positions 2, 5, and 6. The presence of a chlorine atom at position 6 and a methyl group at position 5 introduces steric and electronic effects that influence the compound's reactivity and stability. The carboxylic acid group at position 2 adds to its functional versatility, making it a valuable building block for further chemical transformations.

Recent studies have focused on optimizing the synthesis of 6-Chloro-5-methylpyridine-2-carboxylic acid through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction times, aligning with the growing demand for sustainable chemical practices. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine skeleton efficiently.

In terms of applications, 6-Chloro-5-methylpyridine-2-carboxylic acid has shown promise in the development of bioactive compounds. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been highlighted in recent publications. Additionally, its derivatives have been investigated for their potential as inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity.

The latest research also underscores the importance of computational chemistry in predicting the properties of 6-Chloro-5-methylpyridine-2-carboxylic acid. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity profiles, and interactions with biological systems. These computational studies have facilitated the design of more efficient synthetic pathways and guided the optimization of its derivatives for specific applications.

In conclusion, 6-Chloro-5-methylpyridine-2-carboxylic acid (CAS No. 1166828-13-2) stands out as a versatile and intriguing molecule with a wide range of potential applications. Ongoing research continues to uncover new aspects of its chemistry, ensuring its relevance in both academic and industrial settings.